Cas no 1235302-82-5 (3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide)

• Product Name: 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide
• CAS No: 1235302-82-5
• MF: C₂₀H₂₇N₃OS
• MW: 357.512883424759
• CID: 6285713
• PubChem ID: 49669359
• Update Time: 2025-11-06

3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide
• 3-(dimethylamino)-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)benzamide
• 1235302-82-5
• 3-(dimethylamino)-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]benzamide
• CCG-306230
• VU0630966-1
• 3-(dimethylamino)-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)benzamide
• AKOS024491689
• F5033-1056

• Inchi： 1S/C20H27N3OS/c1-22(2)19-5-3-4-18(12-19)20(24)21-13-16-6-9-23(10-7-16)14-17-8-11-25-15-17/h3-5,8,11-12,15-16H,6-7,9-10,13-14H2,1-2H3,(H,21,24)
• InChI Key： LXVWOQLATMCSOC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(CNC(C2C=CC=C(C=2)N(C)C)=O)CC1

Computed Properties

• Exact Mass: 357.18748367g/mol
• Monoisotopic Mass: 357.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide

Comprehensive Overview of 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 1235302-82-5)

The compound 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 1235302-82-5) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a thiophene ring, a piperidine scaffold, and a benzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural similarity to known bioactive molecules.

In recent years, the demand for novel small-molecule compounds with tailored properties has surged, driven by advancements in drug discovery and personalized medicine. 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide aligns with this trend, as its multifunctional design allows for interactions with diverse biological targets. The presence of the thiophene group, a common feature in many FDA-approved drugs, enhances its potential for central nervous system (CNS) applications, a hot topic in current pharmacological studies.

The synthesis and characterization of CAS No. 1235302-82-5 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for reproducible research outcomes. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes for this molecule to minimize environmental impact—a key concern among modern scientists and regulatory bodies.

One of the most frequently searched questions related to this compound is its solubility and stability profile. Preliminary studies suggest that 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide exhibits moderate solubility in polar organic solvents, making it suitable for formulation studies. Its stability under various pH conditions is another area of active investigation, as it directly impacts its potential for oral bioavailability—a major focus in drug development circles.

Another trending topic in the context of this compound is its potential role in targeted therapy. With the rise of precision medicine, molecules like CAS No. 1235302-82-5 are being screened for selectivity against specific disease markers. Computational modeling studies have predicted favorable binding affinities for certain G-protein-coupled receptors (GPCRs), which are pivotal in treating conditions ranging from metabolic disorders to neurological diseases. This aligns with the broader industry shift toward AI-driven drug discovery, a subject dominating scientific conferences and publications.

From a commercial perspective, the supply chain for 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide is evolving to meet the needs of academic and industrial researchers. Suppliers are increasingly offering custom synthesis services and GMP-grade batches to support preclinical development. This responsiveness to market demands reflects the compound's growing importance in the life sciences sector, where innovation and scalability are paramount.

In summary, 3-(dimethylamino)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 1235302-82-5) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it at the intersection of several high-interest research areas. As the scientific community continues to explore its properties, this compound is likely to remain a subject of intense study and discussion in the years to come.